Cas no 147962-81-0 (Ethyl 3-bromo-4-methylbenzoate)

• Product Name: Ethyl 3-bromo-4-methylbenzoate
• CAS No: 147962-81-0
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• MDL: MFCD11042852
• CID: 100616
• PubChem ID: 14945865
• Update Time: 2025-04-18

Ethyl 3-bromo-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-methylbenzoate
• benzoic acid, 3-bromo-4-methyl-, ethyl ester
• 3-bromo-4-methylbenzoic acid ethyl ester
• Benzoic acid,3-bromo-4-methyl-, ethyl ester
• ILZQYNXOOLMOGA-UHFFFAOYSA-N
• ethyl 3-bromanyl-4-methyl-benzoate
• MB09092
• AS03602
• 3-Bromo-4-methyl-benzoic acid ethyl ester
• TL8007241
• A808715
• FT-0658950
• SCHEMBL670944
• DTXSID60565862
• 147962-81-0
• Ethyl3-bromo-4-methylbenzoate
• CS-0151794
• AKOS015843454
• XFA96281
• SY291399
• MFCD11042852
• FS-4502
• D70717
• DB-063743

• MDL： MFCD11042852
• Inchi： 1S/C10H11BrO2/c1-3-13-10(12)8-5-4-7(2)9(11)6-8/h4-6H,3H2,1-2H3
• InChI Key： ILZQYNXOOLMOGA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC)C=CC=1C

Computed Properties

• Exact Mass: 241.99423
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.378±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 60 °C
• Boiling Point: 283.5±20.0 ºC (760 Torr),
• Flash Point: 125.2±21.8 ºC,
• Refractive Index: 1.538
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• PSA: 26.3
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

Ethyl 3-bromo-4-methylbenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters